Cas no 1250765-86-6 (1-ethoxycyclooctane-1-carboxylic acid)

1-Ethoxycyclooctane-1-carboxylic acid is a cyclooctane-based carboxylic acid derivative featuring an ethoxy substituent at the 1-position. This compound is of interest in synthetic organic chemistry due to its functionalized cycloaliphatic structure, which can serve as a versatile intermediate for further derivatization. The presence of both carboxylic acid and ether moieties enhances its utility in applications such as ligand design, polymer modification, or as a building block for complex molecular architectures. Its cycloocatane backbone may also impart unique steric and conformational properties, making it suitable for studies in stereochemistry or material science. The compound's stability and reactivity profile allow for selective transformations under controlled conditions.
1-ethoxycyclooctane-1-carboxylic acid structure
1250765-86-6 structure
Product Name:1-ethoxycyclooctane-1-carboxylic acid
CAS No:1250765-86-6
MF:C11H20O3
MW:200.274703979492
CID:6265859
PubChem ID:18953108
Update Time:2025-10-24

1-ethoxycyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxycyclooctane-1-carboxylic acid
    • EN300-1143742
    • AKOS017417981
    • 1250765-86-6
    • Inchi: 1S/C11H20O3/c1-2-14-11(10(12)13)8-6-4-3-5-7-9-11/h2-9H2,1H3,(H,12,13)
    • InChI Key: CMTJTAAEOPLOMM-UHFFFAOYSA-N
    • SMILES: O(CC)C1(C(=O)O)CCCCCCC1

Computed Properties

  • Exact Mass: 200.14124450g/mol
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

1-ethoxycyclooctane-1-carboxylic acid Pricemore >>

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Additional information on 1-ethoxycyclooctane-1-carboxylic acid

1-Ethoxycyclooctane-1-carboxylic Acid (CAS No. 1250765-86-6): Properties, Applications, and Market Insights

1-Ethoxycyclooctane-1-carboxylic acid (CAS No. 1250765-86-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique cyclic structure and ethoxy functional group, serves as a versatile intermediate in various chemical syntheses. Researchers and industry professionals are increasingly exploring its potential due to its structural flexibility and reactivity, making it a valuable asset in modern chemical applications.

The molecular formula of 1-ethoxycyclooctane-1-carboxylic acid is C11H20O3, with a molecular weight of 200.28 g/mol. Its structure features an eight-membered cyclooctane ring, which is relatively rare in organic chemistry, contributing to its distinct chemical properties. The presence of both an ethoxy group (-OCH2CH3) and a carboxylic acid (-COOH) moiety allows this compound to participate in a wide range of chemical reactions, including esterifications, nucleophilic substitutions, and ring-opening transformations.

One of the most notable applications of 1-ethoxycyclooctane-1-carboxylic acid is its role as a building block in pharmaceutical research. The compound's cyclic structure mimics certain bioactive molecules, making it a candidate for drug discovery programs targeting neurological and metabolic disorders. Recent studies have highlighted its potential in the synthesis of pro-drugs and bioactive intermediates, particularly in the development of novel anti-inflammatory and antimicrobial agents.

In the field of material science, 1-ethoxycyclooctane-1-carboxylic acid is gaining traction as a precursor for functional polymers and specialty coatings. Its ability to form stable esters and amides makes it suitable for creating polymers with tailored properties, such as enhanced thermal stability or controlled biodegradability. Researchers are also investigating its use in the synthesis of liquid crystals and supramolecular assemblies, which have applications in display technologies and advanced sensors.

The growing interest in sustainable chemistry has further elevated the relevance of 1-ethoxycyclooctane-1-carboxylic acid. As industries seek greener alternatives to traditional chemical processes, this compound's potential for catalytic transformations and biodegradable derivatives aligns with global sustainability goals. Its compatibility with green solvents and low-toxicity profile makes it an attractive option for eco-friendly chemical manufacturing.

Market trends indicate a steady rise in demand for 1-ethoxycyclooctane-1-carboxylic acid, particularly in North America and Europe, where pharmaceutical and specialty chemical industries are thriving. The compound's supply chain is well-established, with several reputable manufacturers offering high-purity grades for research and industrial applications. Pricing remains competitive, reflecting its niche status and the specialized expertise required for its production.

For researchers and industry professionals seeking detailed information about 1-ethoxycyclooctane-1-carboxylic acid, key questions often revolve around its synthesis methods, safety data, and commercial availability. Common search queries include "synthesis of 1-ethoxycyclooctane-1-carboxylic acid," "CAS 1250765-86-6 suppliers," and "applications of cyclooctane derivatives," highlighting the compound's growing prominence in scientific and industrial circles.

In conclusion, 1-ethoxycyclooctane-1-carboxylic acid (CAS No. 1250765-86-6) represents a fascinating intersection of chemistry, pharmaceuticals, and materials science. Its unique structural features and versatile reactivity position it as a valuable tool for innovation across multiple disciplines. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.

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